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Compound of Interest

Compound Name: Diethyldifluorosilane

Cat. No.: B15257199 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the experimental data for

Diethyldifluorosilane against its common precursor, Diethyldichlorosilane, and a related

fluorinated silane, Dimethyldifluorosilane. The information presented is intended to assist

researchers in selecting the appropriate silylating agent for their specific applications, with a

focus on objective experimental data.

Data Presentation
The following tables summarize the key physical and spectroscopic properties of

Diethyldifluorosilane and the selected alternatives.

Table 1: Physical Properties
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Property
Diethyldifluorosilan
e

Diethyldichlorosila
ne[1]

Dimethyldifluorosil
ane[2]

Molecular Formula C4H10F2Si C4H10Cl2Si C2H6F2Si

Molecular Weight 124.20 g/mol 157.11 g/mol [1] 96.15 g/mol [2]

Boiling Point Not available 130 °C 2-3 °C

Density Not available 1.0504 g/mL 0.888 g/cm³

CAS Number 358-06-5 1719-53-5[1] 353-66-2[2]

Table 2: Spectroscopic Data

Spectroscopic Data
Diethyldifluorosilan
e

Diethyldichlorosila
ne

Dimethyldifluorosil
ane

¹H NMR Data not available Data available[1] Data available

¹³C NMR Data not available Data available[1] Data available[2]

²⁹Si NMR Data available Data available Data available[2]

IR Spectra Data not available

IR: 1226 (Sadtler

Research

Laboratories Prism

Collection)[1]

Data available

Mass Spectra (GC-

MS)

NIST Number:

283881, Molecular Ion

(m/z): 124

NIST Number: 76121,

Top Peak (m/z):

127[1]

NIST MS number: 887

Experimental Protocols
Synthesis of Diethyldifluorosilane
The primary method for the synthesis of Diethyldifluorosilane involves the fluorination of

Diethyldichlorosilane. Several fluorinating agents can be employed for this purpose, with

antimony trifluoride being a common choice in what is known as the Swarts reaction.
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Protocol: Fluorination of Diethyldichlorosilane using Antimony Trifluoride

This procedure is based on the general principles of the Swarts reaction for the fluorination of

organochlorosilanes.

Materials:

Diethyldichlorosilane

Antimony trifluoride (SbF₃)

Anhydrous reaction solvent (e.g., a high-boiling inert hydrocarbon)

Distillation apparatus

Inert atmosphere setup (e.g., nitrogen or argon line)

Procedure:

Set up a distillation apparatus under an inert atmosphere to prevent the reaction with

moisture.

In the reaction flask, place Diethyldichlorosilane and the anhydrous solvent.

Gradually add a stoichiometric amount of antimony trifluoride to the stirred solution. The

reaction is often exothermic and may require cooling to control the reaction rate.

After the addition is complete, gently heat the reaction mixture to drive the reaction to

completion and to distill the lower-boiling Diethyldifluorosilane from the reaction mixture.

Collect the distillate, which is crude Diethyldifluorosilane.

Purify the collected liquid by fractional distillation to obtain pure Diethyldifluorosilane.

Characterization: The product can be characterized using the spectroscopic methods outlined

in Table 2. Gas chromatography-mass spectrometry (GC-MS) can be used to confirm the

molecular weight. ¹H, ¹³C, and ²⁹Si NMR spectroscopy will confirm the structure and purity of
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the final product. Infrared spectroscopy can be used to observe the disappearance of the Si-Cl

bond and the appearance of the Si-F bond.

Mandatory Visualization
Experimental Workflow for the Synthesis of
Diethyldifluorosilane

Synthesis of Diethyldichlorosilane (Direct Process)

Fluorination

Purification

Silicon Powder + Ethyl Chloride Fluidized Bed Reactor
(Copper Catalyst, ~300°C) DiethyldichlorosilaneCrude Product

Reaction Vessel

Fluorinating Agent
(e.g., SbF₃)

Fractional DistillationCrude Product Diethyldifluorosilane

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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